1h-Indole-2-carboxamide,5-chloro-n-[5-(1h-imidazol-1-yl)pentyl]-

• Molecular Formula: C17H19ClN4O
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 5-chloro-N-(5-imidazol-1-ylpentyl)-1H-indole-2-carboxamide
• InChI: InChI=1S/C17H19ClN4O/c18-14-4-5-15-13(10-14)11-16(21-15)17(23)20-6-2-1-3-8-22-9-7-19-12-22/h4-5,7,9-12,21H,1-3,6,8H2,(H,20,23)
• InChI Key: STZNGZKDHPOTHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C=C(N2)C(=O)NCCCCCN3C=CN=C3

Description

1h-Indole-2-carboxamide,5-chloro-n-[5-(1h-imidazol-1-yl)pentyl]- is a useful research compound. Its molecular formula is C17H19ClN4O and its molecular weight is 330.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.90 g of 5-chloroindole-2-carboxylic acid and 0.74 g of 1,1'-carbonyldiimidazole in 25 ml of tetrahydrofuran was stirred at room temperature for 3 hours. Then 0.70 g of 1H-imidazole-1-pentanamine in 25 ml of tetrahydrofuran was added and stirring was continued for 16 hours. The mixture was heated at reflux for 5 hours, 5 ml of water was added and heating was continued for one hour longer. The mixture was concentrated, then one ml of 5N sodium hydroxide and about 25 ml of dichloromethane was added with shaking. The organic layer was separated and filtered and gave 1.2 g of the compound of the Example as white crystals, mp 214°-216° C.